Cas no 131222-23-6 (5-Ethyl-3-methylbenzo[d]isoxazole)

5-Ethyl-3-methylbenzo[d]isoxazole structure
131222-23-6 structure
Product Name:5-Ethyl-3-methylbenzo[d]isoxazole
CAS No:131222-23-6
MF:C10H11NO
MW:161.200442552567
CID:102387
PubChem ID:70293590
Update Time:2024-02-29

5-Ethyl-3-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole,5-ethyl-3-methyl-
    • 1,2-Benzisoxazole,5-ethyl-3-methyl-(9CI)
    • 5-Ethyl-3-methylbenzo[d]isoxazole
    • Inchi: 1S/C10H11NO/c1-3-8-4-5-10-9(6-8)7(2)11-12-10/h4-6H,3H2,1-2H3
    • InChI Key: VKADRLWQUCKFBX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CC)=CC=2C(C)=N1

Computed Properties

  • Exact Mass: 161.084
  • Monoisotopic Mass: 161.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26
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